Cas no 13726-76-6 ((S)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid
• CAS No: 13726-76-6
• MF: C₁₁H₂₂N₄O₄
• MW: 274.316782474518
• MDL: MFCD00042632
• CID: 49440
• PubChem ID: 114667
• Update Time: 2025-04-18

(S)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid
• (S)-2-tert-Butoxycarbonylamino-5-guanidinopentanoic acid
• N(α)-boc-L-arginine
• Boc-Arg-OH
• N(alpha)-Boc-L-arginine
• (2S)-5-(diaminomethylideneamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• BOC-ARGININE
• Boc-L-Arg-OH
• BOC-L-ARGININE
• BOC-1-ARGININE-OH
• Nα-Boc-L-Arginine
• N-T-BOC-L-ARGININE
• N-ALPHA-T-BOC-L-ARG
• n-alpha-t-boc-l-arginine
• Boc-Arg-OH.HCl
• na-(tert-butoxycarbonyl)-l-arginine
• N2-(tert-Butoxycarbonyl)-L-arginine
• N~2~-(tert-butoxycarbonyl)-L-arginine
• Arginine, N2-[(1,1-dimethylethoxy)carbonyl]-
• Boc-Arg-OH.HCl.H2O
• C11H22N4O4
• AK129015
• Na-Boc-L-arginine
• BOC-Arg
• PubChem18953
• Maybridge1_006638
• N-Alpha-(BOC)-L-Arginine

• MDL： MFCD00042632
• Inchi： 1S/C11H22N4O4/c1-11(2,3)19-10(18)15-7(8(16)17)5-4-6-14-9(12)13/h7H,4-6H2,1-3H3,(H,15,18)(H,16,17)(H4,12,13,14)/t7-/m0/s1
• InChI Key： HSQIYOPBCOPMSS-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.16400
• Monoisotopic Mass: 274.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.3
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Not available
• Density: 1.28g/cm3
• Melting Point: 117-119 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.54
• PSA: 137.53000
• LogP: 1.80940
• Optical Activity: [α]20/D −6.5°, c = 1 in acetic acid
• Solubility: Not available

(S)-2-((tert-Butoxycarbonyl)amino)-5-guanidinopentanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents